Cas no 15599-27-6 (Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl-)

• Product name: Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl-
• CAS No: 15599-27-6
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 185443
• PubChem ID: 208936

Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl-
• 4-(Dimethylamino)-2-ethyl-2-phenylpentanenitrile
• 4-Dimethylamino-2-ethyl-2-phenylvaleronitrile
• 4-Dimethylamino-2-ethyl-2-phenylvaleronitrile.
• Etaminile [INN]
• OM-997
• UNII-R3TGX0K69Z
• Etaminile
• SCHEMBL2108910
• 15599-27-6
• R3TGX0K69Z
• DTXSID00864604
• CHEMBL2104277
• NS00120756
• 4-Dimethylamino-2-ethyl-2-phenyl-pentannitril
• OM-977
• Q27287757

• Inchi： InChI=1S/C15H22N2/c1-5-15(12-16,11-13(2)17(3)4)14-9-7-6-8-10-14/h6-10,13H,5,11H2,1-4H3
• InChI Key： CNKVQTMWLAZAPL-UHFFFAOYSA-N
• SMILES： CN(C(CC(C1=CC=CC=C1)(CC)C#N)C)C

Computed Properties

• Exact Mass: 230.17846
• Monoisotopic Mass: 230.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 3.2

Experimental Properties

• Density: 0.961
• Boiling Point: 335.5°C at 760 mmHg
• Flash Point: 133°C
• Refractive Index: 1.507
• PSA: 27.03